Cas no 2319787-52-3 (1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate)

• Product Name: 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate
• CAS No: 2319787-52-3
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5759211
• PubChem ID: 132451572
• Update Time: 2025-05-24

1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate
• 2-methyl-1-((2-methyl-2-(thiophen-3-yl)propyl)amino)-1-oxopropan-2-yl acetate
• F6571-6584
• AKOS040705148
• [2-methyl-1-[(2-methyl-2-thiophen-3-ylpropyl)amino]-1-oxopropan-2-yl] acetate
• 2319787-52-3
• 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate

• Inchi： 1S/C14H21NO3S/c1-10(16)18-14(4,5)12(17)15-9-13(2,3)11-6-7-19-8-11/h6-8H,9H2,1-5H3,(H,15,17)
• InChI Key： GDXHPTZKNQXYDG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(C(C)(C)OC(C)=O)=O

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate

1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl Acetate: A Comprehensive Overview

The compound 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate (CAS No. 2319787-52-3) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its versatile applications in drug discovery, agrochemicals, and advanced materials development. The molecule's structure incorporates a methyl group, a thiophene ring, and an acetate ester moiety, making it a valuable building block for synthesizing complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the yield and purity of this compound. These techniques not only streamline the production process but also reduce environmental impact, aligning with the growing demand for sustainable chemical manufacturing.

The presence of the thiophene ring in the molecule introduces unique electronic properties, making it an attractive candidate for applications in optoelectronics. Recent studies have demonstrated that derivatives of this compound exhibit promising photovoltaic properties, potentially paving the way for their use in next-generation solar cells. Additionally, the methyl group and carbamoyl functionalities enhance the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In the realm of drug discovery, 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate has shown potential as a lead compound for developing novel therapeutic agents. Its structural features allow for extensive functionalization, enabling researchers to explore its efficacy against various diseases, including cancer and neurodegenerative disorders. Preclinical studies have highlighted its ability to modulate key biological pathways, underscoring its potential as a drug candidate.

Moreover, this compound has found applications in agrochemicals, where it serves as a precursor for developing efficient pesticides and herbicides. Its ability to interact with specific biological targets makes it a valuable asset in crop protection technologies. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy in agricultural settings.

The versatility of 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate extends to materials science, where it is being explored for use in polymer synthesis and nanotechnology. Its unique electronic and structural properties make it an ideal candidate for designing advanced materials with tailored functionalities. For instance, researchers are investigating its role in creating stimuli-responsive polymers that can adapt to environmental changes.

In conclusion, 1-Methyl-1-{[2-methyl-2-(thiophen-3-yl)propyl]carbamoyl}ethyl acetate (CAS No. 2319787-52